2-((2-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)thio)-3-phenyl-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one

• IUPAC Name: 10-[2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]sulfanyl-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
• InChI: InChI=1S/C28H27N3O4S2/c1-34-21-13-17-11-12-30(15-18(17)14-22(21)35-2)24(32)16-36-28-29-26-25(20-9-6-10-23(20)37-26)27(33)31(28)19-7-4-3-5-8-19/h3-5,7-8,13-14H,6,9-12,15-16H2,1-2H3
• InChI Key: DTCFQWAGERMGOP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CN(CCC2=C1)C(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3C6=CC=CC=C6)OC
• Molecular Formula: C28H27N3O4S2
• Molecular Weight: 533.7 g/mol

Description

2-((2-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)thio)-3-phenyl-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C28H27N3O4S2 and its molecular weight is 533.66. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has delved into the synthesis of complex organic compounds, including those with structures similar to the mentioned chemical compound. For example, studies have focused on the synthesis of novel pyrimidine-azitidinone analogues, exploring their antioxidant, antimicrobial, and antitubercular activities. These compounds are synthesized from the condensation of aromatic amines with N-phenylacetamide, followed by reactions with pyrimidine amine to form Schiff base intermediates and final azetidinone analogues (Chandrashekaraiah et al., 2014).

Antimicrobial and Antioxidant Evaluation

Another study focused on the synthesis of 5,6,7,8,9,10-hexahydropyrimido[4,5-b]quinoline derivatives to evaluate their antimicrobial and anti-oxidant activities. The research underscores the chemotherapeutic potential of pyrimidoquinolines, emphasizing the significance of synthesizing new compounds for biological screening (Gouhar et al., 2017).

Organic Light-Emitting Diode (OLED) Applications

One study investigated homoleptic cyclometalated iridium complexes with potential applications in organic light-emitting diodes (OLEDs). The research demonstrated that certain complexes exhibit highly efficient red phosphorescence, making them suitable for use in OLED devices to produce high-efficiency and pure-red emission (Tsuboyama et al., 2003).